Cas no 916211-48-8 (3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE)

• Product Name: 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE
• CAS No: 916211-48-8
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD09971582
• CID: 858981
• PubChem ID: 42940673
• Update Time: 2025-06-10

3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE
• 3-(Aminomethyl)-N-methylbenzamide HCl
• A50522
• 3-(aminomethyl)-N-methylbenzamide;hydrochloride
• DTXSID50655362
• 3-(aminomethyl)-N-methylbenzamidehydrochloride
• AKOS015848156
• SS-4335
• Z336481558
• 3-(Aminomethyl)-N-methylbenzamide hydrochloride, AldrichCPR
• MFCD09971582
• SB77643
• 916211-48-8
• 3-(Aminomethyl)-N-methylbenzamide--hydrogen chloride (1/1)
• EN300-31902
• CS-0370428

• MDL： MFCD09971582
• Inchi： 1S/C9H12N2O.ClH/c1-11-9(12)8-4-2-3-7(5-8)6-10;/h2-5H,6,10H2,1H3,(H,11,12);1H
• InChI Key： VGPWKABXIGQSLA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=C(CN)C=CC=1)NC

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE

Comprehensive Overview of 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE (CAS No. 916211-48-8)

3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE (CAS No. 916211-48-8) is a specialized organic compound widely recognized for its applications in pharmaceutical research and fine chemical synthesis. This compound, featuring a benzamide core with an aminomethyl substituent and a methyl group, has garnered significant attention due to its potential in drug discovery and medicinal chemistry. Researchers often explore its derivatives for their bioactive properties, making it a valuable building block in modern synthetic workflows.

The molecular structure of 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE includes a hydrochloride salt form, which enhances its solubility and stability for laboratory use. This characteristic is particularly advantageous in high-throughput screening (HTS) and combinatorial chemistry, where solubility is a critical factor. The compound’s CAS registry number (916211-48-8) ensures precise identification in global chemical databases, facilitating seamless collaboration across research institutions.

In recent years, the demand for benzamide derivatives like 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE has surged, driven by their relevance in targeting neurological and metabolic disorders. Online searches for "benzamide-based drug candidates" or "CAS 916211-48-8 applications" reflect growing interest in its therapeutic potential. Additionally, its role in peptide mimetics and enzyme inhibition studies aligns with trends in precision medicine and personalized therapeutics.

From a synthetic perspective, 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE is often utilized as an intermediate in multi-step reactions. Its aminomethyl functionality allows for further derivatization, enabling the creation of diverse molecular libraries. This adaptability is crucial for fragment-based drug design (FBDD), a popular strategy in contemporary pharmaceutical R&D. Laboratories frequently query "how to modify aminomethyl benzamide scaffolds" or "CAS 916211-48-8 synthesis protocols," underscoring its practical importance.

Quality control and analytical characterization of 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE involve advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with industry standards, addressing frequent search queries like "purity analysis of CAS 916211-48-8." The compound’s hydrochloride salt form also simplifies storage and handling, making it a preferred choice for long-term research projects.

Environmental and safety considerations are paramount when working with 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE. While it is not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE)—are recommended. Searches for "safe handling of benzamide derivatives" highlight the community’s focus on sustainable and responsible chemical usage.

In summary, 3-(AMINOMETHYL)-N-METHYLBENZAMIDE HYDROCHLORIDE (CAS No. 916211-48-8) represents a versatile and pharmacologically relevant compound. Its structural features, combined with broad applicability in drug development, position it as a key player in advancing biomedical science. As research continues to evolve, this compound will likely remain at the forefront of innovations in small-molecule therapeutics and chemical biology.